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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the high-temperature behavior of
lanthanum sulfide (LaS and La=Ss). The information is compiled from various scientific
sources to support research and development activities where these materials are utilized in
high-temperature environments. This document details the thermal stability, phase transitions,
decomposition mechanisms, and compatibility with other materials at elevated temperatures.

Thermal Properties of Lanthanum Sulfides

Lanthanum sulfides are refractory materials known for their high melting points and stability at
elevated temperatures. These properties make them suitable for applications in high-
temperature electronics, thermoelectric devices, and as specialty ceramics.

Melting Point and Phase Transitions

Lanthanum forms two common sulfides: lanthanum monosulfide (LaS) and lanthanum
sesquisulfide (LazSs). Both exhibit high melting points, as detailed in Table 1.

LazSs is known to exist in three main polymorphic forms: a, 3, and y. The a-phase is stable at
lower temperatures, transitioning to the 3-phase and subsequently to the y-phase as the
temperature increases. The high-temperature y-phase is often the focus of high-temperature
applications due to its stability at extreme temperatures. The transition temperatures for these
phases are summarized in Table 2.
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Table 1: Melting Points of Lanthanum Sulfides

Compound Melting Point (°C) Melting Point (K)
LaS 2300 2573
LazSs 2100 - 2150[1] 2373 - 2423

Table 2: Phase Transition Temperatures of Lanthanum Sesquisulfide (Laz2Ss)

Transition Transition Temperature (K)
a-pB 1173
By 1573

Heat Capacity and Enthalpy

The heat capacity and enthalpy of lanthanum sulfides increase with temperature. A
comprehensive study has been conducted on the enthalpy of LaS, LasSa4, La2Ss, and LaSz
over a wide temperature range. This data is crucial for thermodynamic modeling and
understanding the energy requirements for heating these materials.

Thermal Expansion

The coefficient of thermal expansion (CTE) is a critical parameter for materials used in high-
temperature applications, as it dictates the material's dimensional stability. Studies on the
thermal expansion of lanthanum sulfides, specifically compositions of Las-xVxSa, have been
carried out up to 1200 K.[2]

Thermal Decomposition

The thermal stability and decomposition pathways of lanthanum sulfides are highly dependent
on the surrounding atmosphere.

Decomposition in Inert Atmosphere
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When heated in an inert atmosphere, lanthanum sulfides can undergo decomposition through
the volatilization of sulfur. This sulfur loss can lead to the formation of substoichiometric phases
or, in the case of calcium lanthanum sulfide (CLS), the formation of oxysulfides if oxygen
impurities are present.[3] High-temperature annealing of a calcium lanthanum sulfide ceramic
at 1100 °C in a dry nitrogen environment resulted in sulfur loss to the ambient atmosphere and
the formation of lanthanum oxysulfide layers.[3]

Decomposition in Oxidizing Atmosphere

In the presence of oxygen, lanthanum sulfides will oxidize at high temperatures. The
hazardous decomposition products are listed as sulfur oxides (SOx), hydrogen sulfide (H2S),
and lanthanum oxide (La20s3).[2]

A potential decomposition pathway in an oxidizing environment can be visualized as follows:
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Figure 1: Simplified pathway for the oxidative decomposition of LazSs.

High-Temperature Reactions with Other Materials

The reactivity of lanthanum sulfides with container materials at high temperatures is a critical
consideration for experimental design and material processing.
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o Graphite: Lanthanum is known to react with graphite at high temperatures to form lanthanum
carbide (LaC-z). This reactivity makes graphite crucibles generally unsuitable for melting or
high-temperature processing of lanthanum and its compounds unless a protective barrier is
used or the formation of carbides is acceptable.

e Alumina (Al203): While alumina is a common refractory material, reactions between
lanthanum compounds and alumina can occur at very high temperatures, potentially forming
lanthanum aluminates. The use of alumina crucibles for heating lanthanum sulfide requires
careful consideration of the temperature and duration of the experiment.[3]

Experimental Protocols

The characterization of the high-temperature properties of lanthanum sulfide involves several
specialized analytical techniques.

Thermal Analysis (TGA/DSC)

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to
study thermal stability, decomposition kinetics, and phase transitions.

e TGA Protocol: A small sample (typically 5-10 mg) is placed in a crucible (e.g., platinum or
alumina) and heated at a constant rate (e.g., 10 °C/min) in a controlled atmosphere (e.g.,
nitrogen for inert studies, air or oxygen for oxidation studies). The mass of the sample is
continuously monitored as a function of temperature. Evolved gases can be analyzed by a
coupled mass spectrometer (TGA-MS) to identify the decomposition products.
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Figure 2: Schematic of a TGA experimental workflow.

o DSC Protocol: A sample and an inert reference are heated in separate pans under the same
temperature program. The difference in heat flow required to maintain both at the same
temperature is measured. This allows for the determination of phase transition temperatures
and the enthalpy of these transitions. For high-temperature measurements, platinum or

alumina crucibles are typically used.

High-Temperature X-ray Diffraction (HT-XRD)

HT-XRD is employed to identify the crystalline phases present at elevated temperatures and to

study phase transitions in situ.

o HT-XRD Protocol: A powdered sample is mounted on a high-temperature stage within the
diffractometer. The sample is heated to the desired temperature under a controlled
atmosphere or vacuum. X-ray diffraction patterns are collected at various temperature
intervals to track changes in the crystal structure.
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Vapor Pressure Measurement (Knudsen Effusion Mass
Spectrometry)

Knudsen Effusion Mass Spectrometry (KEMS) is a technique used to measure the vapor
pressure of low-volatility materials at high temperatures.

o KEMS Protocol: The sample is placed in a Knudsen cell, which is a small, sealed container
with a tiny orifice. The cell is heated to a specific temperature in a high vacuum, allowing a
small amount of the vapor to effuse through the orifice. This effusing vapor is then analyzed
by a mass spectrometer to identify the gaseous species and determine their partial
pressures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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